Cas no 188539-86-8 (3-Bromophenylmethylsulfoxide)

3-Bromophenylmethylsulfoxide is an organosulfur compound featuring a sulfoxide functional group attached to a 3-bromophenyl moiety. This compound is of interest in synthetic chemistry due to its utility as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both the sulfoxide and bromine substituents enhances its reactivity, enabling selective transformations such as nucleophilic substitutions or cross-coupling reactions. Its well-defined structure and stability under controlled conditions make it a reliable reagent for fine chemical synthesis. Researchers value 3-Bromophenylmethylsulfoxide for its consistent purity and compatibility with diverse reaction conditions, facilitating precise and efficient synthetic workflows.

3-Bromophenylmethylsulfoxide structure

Product Name:3-Bromophenylmethylsulfoxide

CAS No:188539-86-8

MF:C₇H₇BrOS

MW:219.098880052567

CID:4524364

PubChem ID:11287433

Update Time:2025-05-27

3-Bromophenylmethylsulfoxide Chemical and Physical Properties

Names and Identifiers

- 3-Bromophenylmethylsulfoxide
- (R)-1-Bromo-3-(methylsulfinyl)benzene
- (S)-1-Bromo-3-(methylsulfinyl)benzene
- 3-Bromophenyl methyl sulfoxide
- 1-bromo-3-methylsulfinylbenzene
- Methyl(3-bromophenyl) sulfoxide
- 1-bromo-3-methanesulfinyl-benzene
- 1-Bromo-3-(methanesulfinyl)benzene
- benzene,1-bromo-3-(methylsulfinyl)-
- 1-BROMO-3-METHANESULFINYLBENZENE
- 188539-86-8
- F50248
- Inchi： 1S/C7H7BrOS/c1-10(9)7-4-2-3-6(8)5-7/h2-5H,1H3/t10-/m1/s1
- InChI Key： FAGYVSVOUYMGTM-SNVBAGLBSA-N
- SMILES： BrC1=CC=CC(=C1)[S@@](C)=O

Computed Properties

Exact Mass: 217.94010 g/mol
Monoisotopic Mass: 217.94010 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 36.3
Molecular Weight: 219.10

3-Bromophenylmethylsulfoxide Security Information

Storage Condition：(BD447144)

3-Bromophenylmethylsulfoxide Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10942-5g	(R)-1-bromo-3-(methylsulfinyl)benzene	188539-86-8	95%	5g	$1750	2023-09-07
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